Cas no 851334-65-1 (BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-)

• Product Name: BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-
• CAS No: 851334-65-1
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 3391932
• PubChem ID: 23134148
• Update Time: 2025-07-22

BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-
• DB-090454
• 4-Benzyloxy-2-ethylbenzoic acid
• SCHEMBL2955611
• MFCD32184699
• BDLHBAKTUHVSIE-UHFFFAOYSA-N
• 4-(Benzyloxy)-2-ethylbenzoic acid
• 851334-65-1

• Inchi： 1S/C16H16O3/c1-2-13-10-14(8-9-15(13)16(17)18)19-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key： BDLHBAKTUHVSIE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(=O)O)=C(C=1)CC

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-

Introduction to BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- and Its Significance in Modern Chemical Research

BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-, identified by its CAS number 851334-65-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an ethyl group and a phenylmethoxy substituent at specific positions on the benzene ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure is reminiscent of more well-known benzoic acid derivatives, which have been extensively studied for their pharmacological effects. However, the specific arrangement of the ethyl and phenylmethoxy groups in BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- introduces novel interactions that could be exploited for therapeutic purposes. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing insights into its potential mechanisms of action.

In the realm of drug discovery, the ability to predict molecular behavior with high accuracy is crucial. The CAS number 851334-65-1 serves as a unique identifier for this compound, facilitating its use in databases and literature searches. Researchers often rely on such identifiers to ensure the reproducibility of experiments and to stay updated with the latest findings. The synthesis of BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes, making it more accessible for large-scale applications.

One of the most exciting aspects of this compound is its potential role in developing novel therapeutic agents. The phenylmethoxy group, in particular, has been shown to enhance binding affinity to certain biological receptors. This feature makes BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- a promising candidate for further investigation in the treatment of various diseases. For instance, studies have suggested that derivatives of benzoic acid can modulate inflammatory pathways, making them relevant in the context of chronic inflammatory disorders.

The chemical properties of BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-, such as its solubility and stability, also play a critical role in determining its feasibility for pharmaceutical use. These properties can be fine-tuned through structural modifications, allowing researchers to tailor the compound for specific applications. For example, improving solubility can enhance bioavailability, while enhancing stability can prolong the shelf life of drug formulations.

Recent research has also explored the synthetic pathways leading to the formation of BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-. Advances in green chemistry have prompted scientists to develop more environmentally friendly synthetic routes. These methods not only reduce waste but also improve yields, making the production process more sustainable. Such innovations are essential as the demand for high-quality chemical compounds continues to grow.

The role of computational tools in studying BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- cannot be overstated. Molecular modeling software allows researchers to predict how this compound will behave in different environments, including within biological systems. This capability has accelerated the drug discovery process by enabling virtual screening of potential candidates before they are synthesized in the lab.

In conclusion,BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)-, with its CAS number 851334-65-1, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and promising applications make it a compound worth further investigation. As research continues to uncover new possibilities for this molecule,BENZOIC ACID, 2-ETHYL-4-(PHENYLMETHOXY)- is poised to play a crucial role in the development of next-generation therapeutics.